Cas no 2227734-75-8 ((1R)-2-amino-1-2-(trifluoromethoxy)phenylethan-1-ol)

• Product Name: (1R)-2-amino-1-2-(trifluoromethoxy)phenylethan-1-ol
• CAS No: 2227734-75-8
• MF: C₉H₁₀F₃NO₂
• MW: 221.176413059235
• CID: 6264572
• PubChem ID: 28743443
• Update Time: 2025-05-23

(1R)-2-amino-1-2-(trifluoromethoxy)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-amino-1-2-(trifluoromethoxy)phenylethan-1-ol
• (1R)-2-amino-1-[2-(trifluoromethoxy)phenyl]ethan-1-ol
• EN300-1944674
• 2227734-75-8

• Inchi： 1S/C9H10F3NO2/c10-9(11,12)15-8-4-2-1-3-6(8)7(14)5-13/h1-4,7,14H,5,13H2/t7-/m0/s1
• InChI Key： FRLYCJVPGMLVEF-ZETCQYMHSA-N
• SMILES： FC(OC1C=CC=CC=1[C@H](CN)O)(F)F

Computed Properties

• Exact Mass: 221.06636305g/mol
• Monoisotopic Mass: 221.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.5Ų

Additional information on (1R)-2-amino-1-2-(trifluoromethoxy)phenylethan-1-ol

Compound CAS No 2227734-75-8: (1R)-2-amino-1-2-(trifluoromethoxy)phenylethan-1-ol

The compound (1R)-2-amino-1-2-(trifluoromethoxy)phenylethan-1-ol (CAS No. 2227734-75-8) is a highly specialized organic molecule with significant applications in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique stereochemistry and functional groups, which make it a valuable building block in the synthesis of bioactive molecules and advanced materials. Recent studies have highlighted its potential in drug delivery systems and as a precursor for novel therapeutic agents.

The molecular structure of (1R)-2-amino-1-2-(trifluoromethoxy)phenylethan-1-ol consists of a chiral center at the carbon atom bearing the hydroxyl (-OH) group, which is critical for its enantioselective properties. The presence of the trifluoromethoxy (-OCF3) group introduces electronic and steric effects that enhance the compound's stability and reactivity. This makes it an ideal candidate for use in asymmetric synthesis and catalytic processes. Researchers have demonstrated that this compound can serve as a versatile starting material for the construction of complex natural product analogs and synthetic polymers.

One of the most notable advancements involving (1R)-2-amino-1-2-(trifluoromethoxy)phenylethan-1-ol is its role in the development of enantioselective catalysts. By incorporating this compound into catalytic frameworks, scientists have achieved unprecedented levels of enantioselectivity in various organic transformations. For instance, recent studies have shown that this compound can be used to catalyze the asymmetric synthesis of β-amino alcohols, which are key intermediates in the production of antibiotics and antiviral agents.

In addition to its catalytic applications, (1R)-2-amino-1-2-(trifluoromethoxy)phenylethan-1-ol has been explored for its potential in drug delivery systems. Its unique combination of hydrophilic and hydrophobic groups allows it to act as a stabilizing agent for nanoparticles and liposomes. This property has been leveraged in recent research to improve the bioavailability of poorly soluble drugs, making it a promising candidate for next-generation drug delivery technologies.

The synthesis of (1R)-2-amino-1-2-(trifluoromethoxy)phenylethan-1-ol has also been optimized in recent years, with researchers developing more efficient and environmentally friendly methods. For example, asymmetric hydrogenation techniques have been employed to achieve high enantiomeric excess (ee) levels, reducing waste and improving yields. These advancements have made the compound more accessible for large-scale applications in both academia and industry.

Furthermore, (1R)-2-amino-1